[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-(3-oxo-1,4-benzothiazin-4-yl)acetate
• InChI: InChI=1S/C18H21N3O4S/c1-12(2)18(3,11-19)20-15(22)9-25-17(24)8-21-13-6-4-5-7-14(13)26-10-16(21)23/h4-7,12H,8-10H2,1-3H3,(H,20,22)
• InChI Key: PMBRGKJZJHCNJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)CN1C(=O)CSC2=CC=CC=C21
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

The compound contains a benzothiadiazine ring, which is a type of heterocyclic compound. Benzothiadiazine derivatives have been reported to have various biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The activity of these compounds is often influenced by the functional groups attached to the ring.

Molecular Structure Analysis

The compound contains a benzothiadiazine ring, along with several functional groups including a cyano group, a carbamoyl group, and an acetate group. These functional groups can significantly influence the compound’s reactivity and properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if the compound acts as an AMPA receptor modulator, it might bind to AMPA receptors and alter their activity.